An In-depth Technical Guide to the Discovery and History of Promethium-145
An In-depth Technical Guide to the Discovery and History of Promethium-145
Executive Summary
Promethium (Pm), with atomic number 61, is unique as the only lanthanide without any stable isotopes. Its discovery filled the last remaining gap among the rare earth elements in the periodic table. The most stable isotope, Promethium-145 (¹⁴⁵Pm), is of significant interest due to its relatively long half-life of 17.7 years. This guide provides a comprehensive technical overview of the historical context, discovery, and production of ¹⁴⁵Pm, including detailed experimental protocols from the era of its identification. It consolidates quantitative data on its nuclear properties and visualizes key processes, serving as a foundational resource for researchers in nuclear chemistry, materials science, and radiopharmaceutical development.
Historical Context and Prediction of Element 61
The existence of an element between Neodymium (60) and Samarium (62) was first predicted in 1902 by Czech chemist Bohuslav Brauner.[1][2][3] This prediction was substantiated in 1914 by Henry Moseley, whose work on X-ray spectroscopy confirmed a gap in the periodic table for atomic number 61.[1] In the following decades, several research groups erroneously claimed to have discovered the element, naming it "florentium" and "illinium".[1] In 1938, a team at Ohio State University produced radioactive nuclides that were not isotopes of neodymium or samarium, but chemical proof of element 61 was lacking, and the discovery was not widely recognized.[1][2]
Definitive Discovery of Element 61 (Promethium)
Conclusive proof of element 61 was achieved in 1945 at the Clinton Laboratories (now Oak Ridge National Laboratory, ORNL) by Jacob A. Marinsky, Lawrence E. Glendenin, and Charles D. Coryell.[1][3] As part of the Manhattan Project, the team chemically separated and analyzed the fission products of uranium fuel that had been irradiated in the Oak Ridge Graphite Reactor.[1][4] Using the then-novel technique of ion-exchange chromatography, they successfully isolated and identified isotopes of the new element, specifically ¹⁴⁷Pm and ¹⁴⁹Pm.[5] Due to the classified nature of the wartime research, their discovery was not formally announced until 1947.[1][5] The name "promethium" was suggested by Grace Mary Coryell, wife of Charles D. Coryell, after the Greek Titan who stole fire from the gods, symbolizing the daring nature of the research.[6]
First Identification of Isotope Promethium-145
While the element was discovered via its shorter-lived isotopes in 1945, the most stable isotope, Promethium-145 , was first specifically identified in 1951 .[7] Though the original publication detailing this specific identification is not widely available, the methods used would have been analogous to those developed by Marinsky, Glendenin, and Coryell, involving the irradiation of targets and subsequent radiochemical separation using ion-exchange chromatography to isolate and characterize the new nuclide.
Nuclear Properties of Promethium-145
Promethium-145 is the longest-lived isotope of the element. Its primary mode of decay is electron capture, with a very small probability of alpha decay. This alpha decay is noteworthy as it is the only one experimentally observed for any promethium isotope.[1] The decay characteristics are summarized in the tables below.
Table 1: General and Radiologic Properties of ¹⁴⁵Pm
| Property | Value | Reference(s) |
| Half-Life (T½) | 17.7(4) years | [4][6][7] |
| Atomic Mass | 144.912756(3) u | [7] |
| Nuclear Spin and Parity | 5/2+ | [7] |
| Specific Activity | ~140.4 Ci/g (5.19 TBq/g) | [1][7] |
| Year of Isotope Discovery | 1951 | [7] |
Table 2: Decay Characteristics of ¹⁴⁵Pm
| Decay Mode | Daughter Nuclide | Probability | Decay Energy (Q) | Reference(s) |
| Electron Capture (ε) | ¹⁴⁵Nd | > 99% | 0.164(3) MeV | [7] |
| Alpha (α) | ¹⁴¹Pr | 2.8 x 10⁻⁷ % | 2.3232(29) MeV | [1][7] |
Production of Promethium-145
Promethium-145 is not found naturally in the Earth's crust, as any primordial quantities would have long since decayed.[8] It is produced artificially through nuclear reactions.
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Uranium Fission : Like other promethium isotopes, ¹⁴⁵Pm is produced as a fission product from the neutron-induced fission of uranium (e.g., ²³⁵U) in nuclear reactors.[1][6] It can be recovered from spent nuclear fuel, although its fission yield is lower than that of ¹⁴⁷Pm.
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Neutron or Charged-Particle Bombardment : Promethium isotopes can be produced by irradiating stable neodymium isotopes.[8][9] While the production of ¹⁴⁷Pm from ¹⁴⁶Nd is common, ¹⁴⁵Pm can be synthesized via reactions on other neodymium isotopes, such as the bombardment of ¹⁴⁴Nd or ¹⁴⁵Nd with protons or deuterons in a cyclotron.
Experimental Protocols
The key to the discovery of promethium was the development of ion-exchange chromatography for the difficult separation of rare earth elements, which exhibit highly similar chemical properties.
Protocol for the First Isolation of Promethium (1945)
The methodology employed by Marinsky, Glendenin, and Coryell represented a significant breakthrough in radiochemistry.
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1. Sample Preparation : Fission products from uranium slugs, which had been irradiated for an extended period in the Oak Ridge Graphite Reactor, were dissolved in acid to create an aqueous solution containing a mixture of elements, including various lanthanides.
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2. Ion-Exchange Column : A glass column was packed with a cation-exchange resin (e.g., Amberlite IR-1). The resin consists of a porous polymer matrix with active sites (such as sulfonate groups) that can reversibly bind positive ions.
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3. Adsorption : The acidic solution of fission products was passed through the column. The trivalent lanthanide ions (Ln³⁺), including neodymium (Nd³⁺), promethium (Pm³⁺), and samarium (Sm³⁺), were adsorbed onto the resin, displacing the H⁺ or NH₄⁺ ions originally present.
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4. Elution : A complexing agent, typically a citrate (B86180) buffer solution (e.g., ammonium (B1175870) citrate) at a controlled pH, was passed through the column. The lanthanide ions form complexes with the citrate anions. A chemical equilibrium is established between the ions bound to the resin and the ions in the citrate solution.
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5. Chromatographic Separation : Due to the phenomenon of lanthanide contraction, the ionic radii of the rare earth elements decrease with increasing atomic number. This slight difference in size affects the stability of the citrate complexes. Heavier lanthanides (like samarium) form slightly stronger complexes and are thus eluted from the column more quickly. Lighter lanthanides (like neodymium) are bound more tightly to the resin and elute later. Element 61 (promethium) was known to elute in a distinct fraction between neodymium and samarium.
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6. Analysis : The eluted fractions were collected sequentially and analyzed for radioactivity. By tracking the beta decay energies and half-lives, the researchers were able to identify the previously unknown activities of 2.6-year (¹⁴⁷Pm) and 53-hour (¹⁴⁹Pm) isotopes, confirming the existence of element 61.[5][10]
Visualizations
Experimental Workflow for the Discovery of Element 61
Decay Pathway of Promethium-145
Conclusion
The discovery of Promethium and the subsequent identification of its most stable isotope, ¹⁴⁵Pm, were landmark achievements in nuclear science, critically dependent on the pioneering application of ion-exchange chromatography. While most practical applications to date have utilized the more readily available ¹⁴⁷Pm, the longer half-life and unique decay properties of ¹⁴⁵Pm make it a subject of continued interest. For professionals in drug development, particularly in the field of radiopharmaceuticals, understanding the history, production, and fundamental properties of such radionuclides is essential for exploring novel diagnostic and therapeutic agents. The legacy of the work at Oak Ridge National Laboratory continues to provide the foundation for modern radiochemical research.
References
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- 2. Promethium Overview, Element & Uses | Study.com [study.com]
- 3. azom.com [azom.com]
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- 5. Promethium: To Strive, to Seek, to Find and Not to Yield - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Promethium [chemeurope.com]
- 7. Promethium-145 - isotopic data and properties [chemlin.org]
- 8. Promethium - Element information, properties and uses | Periodic Table [periodic-table.rsc.org]
- 9. Promethium | Pm (Element) - PubChem [pubchem.ncbi.nlm.nih.gov]
- 10. infoplease.com [infoplease.com]
